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Compound of Interest

Compound Name: ACT-660602

Cat. No.: B10830965

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This document provides a comprehensive overview of the recommended procedures for the
proper disposal of ACT-660602, a potent and selective antagonist of the chemokine receptor
CXCR3. Adherence to these guidelines is essential for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet (SDS) for ACT-660602 provided by the manufacturer and follow all applicable federal,
state, and local regulations. An official SDS for ACT-660602 was not publicly available at the
time of this writing. The following procedures are based on best practices for the disposal of
non-acutely toxic chemical waste in a laboratory setting.

Key Chemical and Safety Data

The following table summarizes general data pertinent to the handling and disposal of
laboratory chemicals. Specific values for ACT-660602 should be obtained from the
manufacturer's Safety Data Sheet.
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Data Point General Information
Chemical Name ACT-660602
Synonyms CXCRS3 Antagonist
Chemical Formula Not Publicly Available
Molecular Weight Not Publicly Available
Physical State Solid

Solubility Soluble in DMSO

Specific hazards are not publicly available.

Assume the compound is harmful if swallowed,
Known Hazards o ]

causes skin irritation, and causes serious eye

irritation until an official SDS is consulted.

_ _ Nitrile gloves, safety glasses with side shields,
Personal Protective Equipment (PPE) iab ‘
ab coat.

Disposal Workflow

The proper disposal of ACT-660602, like any laboratory chemical, follows a structured workflow
to ensure safety and compliance. The diagram below illustrates the key steps in this process.
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Figure 1. General workflow for the proper disposal of ACT-660602.

Step-by-Step Disposal Procedures
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The following steps provide a detailed guide for the proper disposal of ACT-660602 waste.

1. Personal Protective Equipment (PPE): Before handling any chemical waste, ensure you are
wearing the appropriate PPE, including but not limited to:

Nitrile gloves (double-gloving is recommended)
Safety glasses with side shields or goggles
A flame-resistant lab coat

. Waste Segregation:

Solid Waste: Collect all solid waste contaminated with ACT-660602, such as unused
compound, contaminated personal protective equipment (gloves, weigh boats, etc.), and
absorbent materials from spill cleanups, in a designated, properly labeled hazardous waste
container.

Liquid Waste: Collect all liquid waste containing ACT-660602, including unused solutions
and solvent rinses, in a separate, compatible, and clearly labeled hazardous waste
container. Do not mix with other incompatible waste streams.

. Waste Container Management:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name (ACT-660602), and the primary hazards (e.g., "Flammable," "Toxic").

Closure: Keep waste containers securely closed at all times, except when adding waste.

Compatibility: Ensure the waste container material is compatible with the chemical waste
being collected.

. Storage:
Store hazardous waste containers in a designated, well-ventilated, and secure area.

Use secondary containment (e.g., a larger, chemically resistant bin) to prevent the spread of
material in case of a leak.
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5. Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

» Never dispose of ACT-660602 down the drain or in the regular trash.

Experimental Protocols Referenced

The disposal procedures outlined above are based on standard laboratory safety protocols and
do not stem from specific experimental results. The core principle is the containment and
proper disposal of a potentially hazardous chemical in accordance with institutional and
regulatory guidelines. The biological activity of ACT-660602 as a CXCR3 antagonist, while
central to its research use, does not alter the fundamental procedures for its chemical disposal.
The primary consideration for disposal is the chemical's unknown hazard profile, necessitating
cautious handling and disposal as hazardous waste.

 To cite this document: BenchChem. [Proper Disposal of ACT-660602: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830965#act-660602-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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